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Compound of Interest

Compound Name: 2,6-Difluoro-3-iodobenzaldehyde
CAS No.: 1160573-18-1
Cat. No.: B1453290
Get Quote
. J

Executive Summary & Chemical Context

2,6-Difluoro-3-iodobenzaldehyde is a high-value intermediate, primarily utilized in palladium-
catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) due to the labile C-I bond at the 3-
position. Its dual-fluorine substitution pattern at the 2,6-positions introduces unique electronic
effects but also increases lipophilicity, which enhances skin permeation risks compared to non-
halogenated benzaldehydes.

This guide moves beyond basic compliance, offering a logistical framework to maintain the
integrity of this air-sensitive reagent while ensuring operator safety.

Risk Assessment & Hazard Identification

Before selecting PPE, we must understand the specific molecular threats. This compound is
not merely an "irritant”; it possesses specific reactivities that dictate our safety protocol.
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Mechanism of Action &
Hazard Class GHS Code . L.
Operational Implication

Lipophilic Penetration: The

halogenated ring allows for
Skin Irritation H315 faster dermal absorption than

standard aldehydes. Contact

causes immediate dermatitis.

Lachrymator Potential:
Aldehydes are notorious
lachrymators. Dust or vapor
Eye Irritation H319 contact with mucous
membranes will cause severe
tearing and potential corneal

damage.

Mucosal Inflammation:
Inhalation of dust triggers
o upper respiratory tract
Resp. Irritation H335 ) ) ]
inflammation. Chronic
exposure may lead to

sensitization.

Oxidative Instability: The
aldehyde moiety oxidizes to
the corresponding benzoic
Reactivity N/A acid upon air exposure,
degrading reagent quality and
potentially altering waste

stream pH.

Personal Protective Equipment (PPE) Matrix

Standard laboratory coats and safety glasses are insufficient for handling halogenated
benzaldehydes in solid form.

Hand Protection Strategy
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Directive: Do not rely on single thin nitrile gloves. Halogenated aromatics can permeate
standard 4-mil nitrile gloves in <15 minutes.

e Primary Layer: Nitrile (Minimum thickness 0.11 mm / 4 mil).

e Secondary Layer (Outer): Nitrile (Minimum thickness 0.11 mm) OR Silver Shield®
(Laminate) for prolonged handling (>30 mins).

e Protocol: Inspect outer gloves immediately after contact. Change outer gloves every 60
minutes during continuous handling.

Respiratory & Eye Protection

Directive: Engineering controls (Fume Hood) are the primary defense. PPE is the secondary
fail-safe.

Component Specification Rationale

Safety glasses allow dust entry
) Chemical Splash Goggles from the side. Goggles seal
Eye Protection )
(ANSI z87.1+) the eyes against lachrymatory

dust and vapors.

Mandatory. Handling outside a

Respirat Fume Hood (Face velocity: hood requires a full-face
espirator
P Y 100 fpm) respirator with P100/0OV
cartridges.

The apron prevents dust

Bod Lab Coat (Cotton/Poly) + accumulation on the lab coat,
0
Y Tyvek Apron which can transfer to common
areas later.

Operational Protocol: From Storage to Synthesis[1]
Storage Logistics[2]

e Temperature: Store at 2—-8°C.
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e Atmosphere: inert gas (Argon or Nitrogen) is required to prevent oxidation to 2,6-difluoro-3-
iodobenzoic acid.

o Container: Amber glass with a Teflon-lined cap to prevent light degradation and cap
corrosion.

Handling & Weighing Procedure

Objective: Weigh accurately without generating static-charged dust or exposing the reagent to
air.

o Equilibration: Allow the container to warm to room temperature before opening. Opening a
cold bottle condenses atmospheric moisture, hydrolyzing the aldehyde.

 Static Control: Fluorinated solids are prone to static charge. Use an ionizing fan or anti-static
gun inside the weigh station.

o Transfer: Use a disposable anti-static weighing boat. Do not use metal spatulas if possible
(to avoid trace metal contamination for subsequent Pd-catalysis); use porcelain or high-
density polypropylene.

o Cleanup: Immediately wipe the balance area with a solvent-dampened tissue (Acetone or
Ethanol) to capture invisible dust.

Waste Disposal & Deactivation

Crucial Distinction: This is a Halogenated waste stream.[1][2]

e Segregation: Do NOT mix with non-halogenated solvents (e.g., Acetone, Hexane) unless the
entire container is labeled Halogenated. Mixing increases disposal costs significantly.

o Labeling: Clearly tag as "Halogenated Organic Solid/Sludge."
e Spill Response:
o Evacuate the immediate area if dust is airborne.

o Don full PPE (including goggles).
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o Cover spill with an inert absorbent (Vermiculite or Sand).
o Scoop into a wide-mouth jar.

o Clean surface with soap and water, then acetone.

Process Workflow Visualization

The following diagram outlines the critical decision points and workflow for handling 2,6-
Difluoro-3-iodobenzaldehyde to ensure safety and reagent integrity.
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Figure 1: Operational workflow emphasizing the critical equilibration step and the segregation
of halogenated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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